Cas no 104069-55-8 (Cyclopenta[b]pyrrole-2-carboxylicacid, octahydro-, ethyl ester, (2R,3aR,6aR)-rel-)

• Product name: Cyclopenta[b]pyrrole-2-carboxylicacid, octahydro-, ethyl ester, (2R,3aR,6aR)-rel-
• CAS No: 104069-55-8
• MF: C₁₀H₁₇NO₂
• MW: 183.24748
• CID: 126009
• PubChem ID: 13592289

Cyclopenta[b]pyrrole-2-carboxylicacid, octahydro-, ethyl ester, (2R,3aR,6aR)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[b]pyrrole-2-carboxylicacid, octahydro-, ethyl ester, (2R,3aR,6aR)-rel-
• ETHYL 2-AZABICYCLO [3,3,1] OCTANYL-3-FORMIC ACID
• ethyl octahydrocyclopenta[b]pyrrole-2-carboxylate
• cyclopenta[b]pyrrole-2-carboxylic acid, octahydro-, ethyl ester
• ETHYL OCTAHYDROCYCLOPENTA[B]PYRROLE-2-CARBOXYLATE HCL
• 2-Azabicyclo [3,3,1] octanyl-3-formic acid ethyl ester
• AC-12453
• ETHYL2-AZABICYCLO[3,3,1]OCTANYL-3-FORMICACID
• SCHEMBL5085095
• AKOS006291073
• 104069-55-8

• Inchi： InChI=1S/C10H17NO2/c1-2-13-10(12)9-6-7-4-3-5-8(7)11-9/h7-9,11H,2-6H2,1H3
• InChI Key： BZXHXSNBQABQBW-UHFFFAOYSA-N
• SMILES： CCOC(C1CC2CCCC2N1)=O

Computed Properties

• Exact Mass: 183.12601
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives